Cas no 699-05-8 ([(4-fluorophenyl)methyl]hydrazine)

[(4-Fluorophenyl)methyl]hydrazine is a fluorinated hydrazine derivative characterized by the presence of a 4-fluorobenzyl group attached to the hydrazine moiety. This compound is of interest in synthetic organic chemistry due to its utility as a versatile building block for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The fluorine substituent enhances its reactivity and selectivity in nucleophilic substitution and condensation reactions. Its stability under controlled conditions and compatibility with a range of reagents make it suitable for use in multi-step synthesis. The compound is typically handled under inert conditions to prevent degradation, and its purity is critical for achieving high yields in target applications.
[(4-fluorophenyl)methyl]hydrazine structure
699-05-8 structure
Product Name:[(4-fluorophenyl)methyl]hydrazine
CAS No:699-05-8
MF:C7H9FN2
MW:140.158164739609
MDL:MFCD06797341
CID:39617
PubChem ID:15163346
Update Time:2025-08-10

[(4-fluorophenyl)methyl]hydrazine Chemical and Physical Properties

Names and Identifiers

    • (4-Fluorobenzyl)hydrazine
    • (4-Fluoro-benzyl)-hydrazine
    • (4-fluorophenyl)methylhydrazine
    • 4-Fluorobenzylhydrazine
    • (4-fluorobenzyl)hydrazine(SALTDATA: HCl)
    • 4-fluorobenzohydrazine
    • [(4-fluorophenyl)methyl]hydrazine
    • PB20964
    • BB 0219969
    • 4-fluorobenzyl hydrazine
    • DTXSID10569375
    • P10415
    • AKOS000127987
    • EN300-29446
    • (4-fluorophenyl)methylhydrazine hydrochloride
    • MFCD06797341
    • 699-05-8
    • YMMCBGIHBVKZGD-UHFFFAOYSA-N
    • SCHEMBL3984607
    • A26908
    • CS-0053727
    • J-515401
    • FT-0684631
    • DB-092422
    • hydrazine, [(4-fluorophenyl)methyl]-, dihydrochloride
    • ALBB-022656
    • MDL： MFCD06797341
    • Inchi： 1S/C7H9FN2/c8-7-3-1-6(2-4-7)5-10-9/h1-4,10H,5,9H2
    • InChI Key： YMMCBGIHBVKZGD-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)CNN

Computed Properties

  • Exact Mass: 140.07500
  • Monoisotopic Mass: 140.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 310.7±17.0 °C at 760 mmHg
  • Flash Point: 141.7±20.9 °C
  • PSA: 38.05000
  • LogP: 1.88020
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

[(4-fluorophenyl)methyl]hydrazine Security Information

[(4-fluorophenyl)methyl]hydrazine Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

[(4-fluorophenyl)methyl]hydrazine Pricemore >>

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